Cas no 943918-05-6 ((4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid)

(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid is a boronic acid derivative featuring a hydroxyl group and a trifluoromethyl substituent on the phenyl ring. This compound is valuable in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stable boronic acid functionality and electron-withdrawing trifluoromethyl group, which enhances reactivity. The hydroxyl group provides additional versatility for further functionalization. Its structural features make it useful in pharmaceutical and agrochemical research, where trifluoromethylated aromatic compounds are often sought after for their enhanced metabolic stability and lipophilicity. The compound is typically handled under inert conditions to preserve its boronic acid integrity. High purity grades are available for precision applications.
(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid structure
943918-05-6 structure
Product Name:(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid
CAS No:943918-05-6
MF:C7H6BF3O3
MW:205.926952838898
MDL:MFCD03095345
CID:839805
PubChem ID:44754759
Update Time:2025-06-07

(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid
    • [4-Hydroxy-2-(trifluoromethyl)phenyl]boronic acid
    • 4-Hydroxy-2-(trifluoromethyl)phenylboronic acid
    • 4-Hydroxy-2--trifluoromethyl-phenylboronic-acid
    • MFCD03095345
    • 4-hydroxy-2-(trifluoromethyl)phenylboronicacid
    • SCHEMBL1528987
    • AB13692
    • AKOS015893243
    • AMY13281
    • 4-hydroxy-2-(trifluoromethyl)benzeneboronic acid
    • AS-32773
    • 943918-05-6
    • DTXSID00660502
    • CS-0174819
    • MDL： MFCD03095345
    • Inchi： 1S/C7H6BF3O3/c9-7(10,11)5-3-4(12)1-2-6(5)8(13)14/h1-3,12-14H
    • InChI Key： MHKOVSRFDDLIFU-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=CC=1B(O)O)O)(F)F

Computed Properties

  • Exact Mass: 206.03600
  • Monoisotopic Mass: 206.0362087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 354.5±52.0 °C at 760 mmHg
  • Flash Point: 168.2±30.7 °C
  • Solubility: Very slightly soluble (0.7 g/l) (25 º C),
  • PSA: 60.69000
  • LogP: 0.09080
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid Security Information

(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-Hydroxy-2-(trifluoromethyl)phenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-Hydroxy-2-(trifluoromethyl)phenylboronic acid
 943918-05-6 98%
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Alichem
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 943918-05-6 98%
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Chemenu
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Fluorochem
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TRC
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TRC
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 $115.00 2023-05-18
TRC
H977525-100mg
4-Hydroxy-2-(trifluoromethyl)phenylboronic acid
 943918-05-6
100mg
 $178.00 2023-05-18
TRC
H977525-250mg
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Matrix Scientific
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